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Compound of Interest

Compound Name: Dehydroheliotridine

Cat. No.: B1201450 Get Quote

Essential Safety and Handling Guide for
Dehydroheliotridine
Dehydroheliotridine, a pyrrolizidine alkaloid metabolite, is a chemical that requires careful

handling due to its potential health risks.[1] This guide provides essential safety protocols,

personal protective equipment (PPE) recommendations, and disposal procedures for

researchers, scientists, and drug development professionals working with this compound.

Hazard Identification and Physical Properties
Dehydroheliotridine is known to be toxic and can have teratogenic effects.[1] It is the major

unbound metabolite of lasiocarpine and heliotrine, which are found in plants of the Heliotropium

genus.[1] Understanding its physical and chemical properties is the first step toward safe

handling.
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Property Value

Molecular Formula C₈H₁₁NO₂

Molecular Weight 153.18 g/mol [1]

Appearance White Powder Solid[2]

Melting Point 146 - 151 °C / 294.8 - 303.8 °F[2]

Stability Stable under normal conditions[2]

Incompatible Materials Strong oxidizing agents[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure when handling

Dehydroheliotridine. The following table outlines the recommended PPE for various stages of

handling.
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Body Part Required PPE

Body

Chemical-resistant coveralls or a long-sleeved

lab coat.[3][4] For tasks with a high risk of

splashing, a chemical-resistant apron over the

lab coat is recommended.

Hands

Disposable, chemical-resistant gloves (e.g.,

nitrile rubber).[5] Double gloving is

recommended. Gloves should be changed

frequently and immediately if contaminated.

Eyes/Face

Chemical safety goggles meeting EN 166

standards or OSHA's eye and face protection

regulations in 29 CFR 1910.133.[2][6] In

situations with a splash hazard, a face shield

should be worn in addition to goggles.[6]

Respiratory

For handling the powder outside of a certified

chemical fume hood, a NIOSH-approved

respirator is necessary.[7]

Feet

Closed-toe shoes are mandatory in the

laboratory. When handling larger quantities or in

case of a spill, chemical-resistant shoe covers

should be worn.[3][4]

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is essential for laboratory safety.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE (lab coat, gloves, and safety glasses) when unpacking.

Store Dehydroheliotridine in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[2]
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The storage container should be clearly labeled with the chemical name and hazard

warnings.

Handling and Use:

All work with Dehydroheliotridine powder should be conducted in a certified chemical fume

hood to minimize inhalation exposure.

Before starting any procedure, ensure all necessary PPE is readily available and in good

condition.

Use dedicated lab equipment (spatulas, glassware, etc.) for handling this compound. If not

possible, thoroughly decontaminate equipment after use.

Avoid creating dust when handling the solid form.

Handle in accordance with good industrial hygiene and safety practices.[2][8]

Disposal:

All waste contaminated with Dehydroheliotridine, including empty containers, used PPE,

and absorbent materials from spills, must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Place contaminated waste in a clearly labeled, sealed container.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Skin Contact:

Immediately remove contaminated clothing.

Flush the affected skin with copious amounts of lukewarm water and mild soap.[9] Do not

abrade the skin.[9]

Seek medical attention.
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Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[8]

Remove contact lenses if present and easy to do. Continue rinsing.[8]

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention.

Spill Response:

Evacuate the immediate area and restrict access.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For a small spill, carefully cover with an absorbent material, such as vermiculite or sand.

Sweep up the absorbed material and place it in a sealed container for hazardous waste

disposal.[2]

For a large spill, evacuate the area and contact the institution's environmental health and

safety department.

Workflow Diagrams
The following diagrams illustrate the standard operating procedure for handling

Dehydroheliotridine and the emergency response workflow.

Caption: Standard Operating Procedure for Handling Dehydroheliotridine.

Caption: Emergency Response Plan for Dehydroheliotridine Incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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